6-Mercaptopurine monohydrate

Description

6-Mercaptopurine monohydrate is a medication primarily used to treat certain cancers and autoimmune diseases . Specifically, it is prescribed for conditions like acute lymphocytic leukemia (ALL), acute promyelocytic leukemia (APL), Crohn's disease, and ulcerative colitis . In the treatment of acute lymphocytic leukemia, it is often used in combination with methotrexate . It belongs to the thiopurine and antimetabolite family of medications and functions by interfering with normal metabolic processes within cells to disrupt DNA and RNA synthesis, which leads to the death of rapidly proliferating cells . It is administered orally .

As a thiopurine antimetabolite, 6-mercaptopurine monohydrate has immunosuppressive, anti-inflammatory, and anticancer chemotherapeutic activities . It is clinically used to treat inflammatory bowel disorder (IBD), Crohn’s disease, and leukemias and lymphomas . The medication suppresses the metabolism of inosine monophosphate (IMP), thus preventing the synthesis of purines, DNA, and RNA . Some patients with moderate to severe ulcerative colitis and Crohn's disease, whose inflammatory bowel disease has been difficult to control, may be prescribed mercaptopurine .

A similar drug, azathioprine, may be prescribed to patients before mercaptopurine, but may be stopped due to mild side effects . Mercaptopurine reduces inflammation by targeting the immune system, and it may take up to 6 months to become effective .

• CAS No.: 6112-76-1
• Product Name: 6-Mercaptopurine monohydrate
• Molecular Formula: C5H4N4S.H2O; C5H6N4OS
• Molecular Weight: 170.20 g/mol
• IUPAC Name: 3,7-dihydropurine-6-thione;hydrate
• Standard InChI: InChI=1S/C5H4N4S.H2O/c10-5-3-4(7-1-6-3)8-2-9-5;/h1-2H,(H2,6,7,8,9,10);1H2
• Standard InChIKey: WFFQYWAAEWLHJC-UHFFFAOYSA-N
• SMILES: C1=NC2=C(N1)C(=S)N=CN2.O
• Canonical SMILES: C1=NC2=C(N1)C(=S)N=CN2.O
• Synonyms: 1,7-Dihydro-6H-purine-6-thione; 6 Mercaptopurine; 6 Mercaptopurine Monohydrate; 6 Thiohypoxanthine; 6 Thiopurine; 6-Mercaptopurine; 6-Mercaptopurine Monohydrate; 6-Thiohypoxanthine; 6-Thiopurine; 6H-Purine-6-thione, 1,7-dihydro-; BW 57 323H; BW 57-323H; BW 57323H; Leupurin; Mecaptopurine Anhydrous; Mercaptopurina Wellcome; Mercaptopurine; Puri-Nethol; Purimethol; Purinethol
• PubChem Compound: 2724350
• Last Modified: Sep 13 2023